Cas no 2320852-15-9 (4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine)

4-Cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine is a structurally complex pyrimidine derivative featuring a cyclobutyl substituent and a sulfonylated piperidine moiety linked via a methoxy bridge. This compound is of interest in medicinal chemistry due to its potential as a scaffold for kinase inhibition or other targeted therapeutic applications. The presence of the sulfonyl group enhances binding affinity and selectivity, while the cyclobutyl and pyrazole components contribute to steric and electronic modulation. Its well-defined synthetic route allows for further derivatization, making it a versatile intermediate in drug discovery. The compound's stability and solubility profile support its utility in biochemical assays and preclinical studies.
4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine structure
2320852-15-9 structure
Product Name:4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine
CAS No:2320852-15-9
MF:C18H25N5O3S
MW:391.487802267075
CID:5327475
Update Time:2025-05-21

4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-cyclobutyl-6-((1-((1-methyl-1H-pyrazol-4-yl)sulfonyl)piperidin-4-yl)methoxy)pyrimidine
    • 4-cyclobutyl-6-[[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyrimidine
    • 4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine
    • Inchi: 1S/C18H25N5O3S/c1-22-11-16(10-21-22)27(24,25)23-7-5-14(6-8-23)12-26-18-9-17(19-13-20-18)15-3-2-4-15/h9-11,13-15H,2-8,12H2,1H3
    • InChI Key: BEYJGPOGKQHNBF-UHFFFAOYSA-N
    • SMILES: S(C1C=NN(C)C=1)(N1CCC(COC2=CC(C3CCC3)=NC=N2)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 586
  • XLogP3: 1.5
  • Topological Polar Surface Area: 98.6

4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine Pricemore >>

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Additional information on 4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine

Comprehensive Analysis of 4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine (CAS No. 2320852-15-9): Structure, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, 4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine (CAS No. 2320852-15-9) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its unique cyclobutyl and piperidinylmethoxy substituents, is being extensively studied for its potential therapeutic applications. Researchers are particularly intrigued by its molecular interactions with biological targets, which could pave the way for novel treatments in areas such as oncology and immunology.

The structural complexity of 4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine offers multiple points for chemical modification, making it a versatile scaffold in drug design. The presence of the sulfonylpiperidine moiety enhances its binding affinity to specific enzymes and receptors, while the pyrazole ring contributes to its metabolic stability. These features align with current trends in pharmaceutical research, where scientists are increasingly focusing on kinase inhibitors and small molecule modulators for precision medicine.

Recent studies have highlighted the compound's potential in addressing drug-resistant cancers, a topic that dominates modern biomedical discussions. Its mechanism of action, which involves interference with cellular signaling pathways, positions it as a candidate for targeted therapy. Additionally, the growing demand for personalized medicine solutions has spurred interest in compounds like CAS No. 2320852-15-9, which can be tailored to individual patient profiles through structural optimization.

From a synthetic chemistry perspective, the preparation of 4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine involves multi-step organic transformations, including sulfonylation and etherification reactions. These processes are critical for ensuring the compound's purity and bioactivity, factors that are paramount in preclinical development. The pharmaceutical industry's shift toward green chemistry practices has also influenced the synthesis protocols for such molecules, with an emphasis on reducing waste and improving yield.

As computational methods like AI-driven drug discovery gain traction, compounds with defined structural features like this pyrimidine derivative are being screened virtually for new applications. The integration of machine learning in molecular docking studies has accelerated the identification of potential therapeutic uses for CAS No. 2320852-15-9, particularly in niche areas such as autoimmune disorders and neurodegenerative diseases.

In conclusion, 4-cyclobutyl-6-({1-(1-methyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine represents a promising avenue for future pharmacological research. Its structural ingenuity and adaptability to modern drug development paradigms make it a compound worth watching in the coming years. As the scientific community continues to explore its full potential, this molecule may well become a cornerstone in the next generation of biopharmaceutical innovations.

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